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Compound of Interest

4-(Aminomethyl)benzaldehyde
Compound Name:
hydrochloride

Cat. No.: B1382363

In the landscape of modern organic synthesis and medicinal chemistry, the strategic design of
molecular scaffolds is paramount. 4-(Aminomethyl)benzaldehyde hydrochloride emerges as
a distinguished reagent, valued for its unique bifunctional architecture. Possessing both a
reactive aldehyde and a primary aminomethyl group, this compound serves as a versatile
linchpin in the construction of complex molecules, from pharmaceutical intermediates to novel
materials. The hydrochloride salt form not only enhances its stability and shelf-life but also
provides a convenient handle for controlling the reactivity of the amine functionality.

This guide offers a comprehensive technical overview for researchers, application scientists,
and professionals in drug development. It delves into the core structural characteristics,
physicochemical properties, reactivity profile, and synthetic utility of 4-
(Aminomethyl)benzaldehyde hydrochloride, providing the field-proven insights necessary

for its effective application.

Molecular Structure and Physicochemical Profile

At its core, 4-(Aminomethyl)benzaldehyde is a para-substituted benzene ring. The structure is
characterized by an aldehyde group (-CHO) and an aminomethyl group (-CH2NH2) positioned
at opposite ends of the aromatic ring.[1] The commercially available hydrochloride salt form
features the protonation of the primary amine, creating an ammonium chloride moiety (-
CH2NH3+ClI-). This salt formation is critical as it protects the amine from unwanted side
reactions and improves the compound's solubility in certain polar solvents.
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The molecule's IUPAC name is 4-(aminomethyl)benzaldehyde;hydrochloride.[2] Its structure
combines the electrophilic nature of the aldehyde's carbonyl carbon with the potential
nucleophilicity of the amine (upon deprotonation), setting the stage for a diverse range of
chemical transformations.

Table 1: Physicochemical Properties of 4-(Aminomethyl)benzaldehyde Hydrochloride

Property Value Source
Molecular Formula CsH10CINO [21[31[4]
Molecular Weight 171.62 g/mol [2][4]
CAS Number 1803571-99-4 [21131[5]
Appearance Solid

pKa (Predicted) 8.68 £ 0.10 (for the amine) [6]
Boiling Point (Predicted) 269.9+15.0°C [6]
InChi Key HKRVTTAGPORXSX- 27

UHFFFAOYSA-N

Canonical SMILES C1=CC(=CC=CI1CN)C=0.Cl [2]

Spectroscopic Characterization: The Molecular
Fingerprint

Confirming the identity and purity of 4-(Aminomethyl)benzaldehyde hydrochloride is
achieved through standard spectroscopic techniques. The expected spectral data provide a
unique "“fingerprint" derived directly from its molecular structure.

e IH NMR Spectroscopy: The proton NMR spectrum is highly informative. The aldehyde proton
(-CHO) is expected to produce a singlet far downfield, typically in the range of 6 9.8-10.1
ppm.[8] The aromatic protons on the para-substituted ring will appear as two distinct
doublets in the & 7.5-8.0 ppm region, characteristic of an AzB2 spin system. The methylene
protons (-CHz-) adjacent to the ammonium group would likely be observed as a singlet
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around 6 4.0-4.3 ppm. The ammonium protons (-NHs*) often present as a broad singlet, the
chemical shift of which can be concentration and solvent-dependent.

e 13C NMR Spectroscopy: The carbon spectrum will be defined by the highly deshielded
aldehyde carbonyl carbon, appearing around & 192 ppm. The aromatic carbons will yield four
signals: two for the substituted carbons (C-CHO and C-CHzNHs"*) and two for the
unsubstituted carbons. The methylene carbon (-CHz-) would be expected in the & 40-45 ppm
region.

« Infrared (IR) Spectroscopy: The IR spectrum provides clear evidence of the key functional
groups. A strong, sharp absorption band around 1700 cm~! corresponds to the C=0
stretching vibration of the aldehyde. A broad and complex series of bands between 2800-
3100 cm~1 is characteristic of the N-H stretching vibrations of the primary ammonium salt.
Aromatic C-H and C=C stretching bands will also be present.

e Mass Spectrometry (MS): In techniques like Electrospray lonization (ESI-MS), the primary
ion observed would correspond to the cationic portion of the molecule, [CsH10NO]*, with a
mass-to-charge ratio (m/z) of 136.1. This represents the molecular weight of the free base
plus a proton.

Synthesis and Chemical Reactivity

The utility of 4-(Aminomethyl)benzaldehyde hydrochloride stems from its predictable and
versatile reactivity, which is governed by its two distinct functional groups.

General Synthetic Approach

Several synthetic routes to 4-(Aminomethyl)benzaldehyde have been developed. A common
industrial method involves the catalytic reduction of a suitable precursor. For example, methyl
4-formylbenzoate can be subjected to reductive amination using a Raney nickel catalyst in an
ammonia atmosphere to yield the target compound with high efficiency.[1] Another approach
involves the reduction of an oxime derived from 4-formylbenzoic acid.[1] The final step typically
involves treatment with hydrochloric acid to precipitate the stable hydrochloride salt.
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Synthesis Workflow
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Caption: A generalized workflow for the synthesis of 4-(Aminomethyl)benzaldehyde HCI.

Duality of Reactivity

The causality behind experimental design using this reagent lies in understanding the

orthogonal reactivity of its functional groups.

+ Reactions at the Aldehyde: The aldehyde group is a potent electrophile. It readily participates

in:
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o Reductive Amination: Reaction with a primary or secondary amine followed by reduction
(e.g., with NaBH3CN or NaBH(OAC)3) to form a new secondary or tertiary amine. This is a

cornerstone of combinatorial chemistry.

o Schiff Base Formation: Condensation with primary amines to form imines, which can be
valuable intermediates or final products in their own right.

o Wittig Reaction: Conversion of the aldehyde to an alkene.

o Nucleophilic Addition: Reactions with Grignard reagents or organolithium compounds to
form secondary alcohols.

o Reactions at the Amine: The aminomethyl group, in its hydrochloride salt form, is non-
nucleophilic. To engage its reactivity, a stoichiometric amount of a non-nucleophilic base
(e.g., triethylamine, DIPEA) is required to liberate the free amine. The free amine can then

undergo:

o Acylation: Reaction with acid chlorides or anhydrides to form amides.

o Sulfonylation: Reaction with sulfonyl chlorides to form sulfonamides.

o Alkylation: Reaction with alkyl halides to form secondary or tertiary amines.

This pH-switchable reactivity allows for sequential, one-pot transformations where the aldehyde
is reacted first under neutral or acidic conditions, followed by the addition of a base to activate

the amine for a subsequent reaction.

Aldehyde Chemistry
Neutral/Acidic | (Reductive Amination " )
Wittig, etc. Modified Amine Product

Conditions
4-(Aminomethyl)benzaldehyde HCI Basic Amine Chemistry
— ————__ Conditions

ﬂ>[+ Base (e.g., EtsN) Free Amine |ntermediatHMQfglfgfttc]%@oditied Aldehyde ProducD

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1382363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Dual reactivity pathways based on reaction conditions.

Applications in Drug Discovery and Development

4-(Aminomethyl)benzaldehyde hydrochloride is a valuable starting material for synthesizing
a wide range of biologically active molecules and pharmaceuticals.[9] Its structure is frequently
incorporated as a central scaffold or a versatile linker.

» Scaffold for Heterocyclic Synthesis: The two functional groups can be used to construct
various heterocyclic ring systems, such as quinazolines and other fused bicyclic structures
that are prevalent in medicinal chemistry.[10]

e Enzyme Inhibitors: Benzaldehyde derivatives are known to act as inhibitors for various
enzymes. For instance, compounds like 4-(diethylamino)benzaldehyde are potent inhibitors
of aldehyde dehydrogenase (ALDH), a target in cancer and metabolism studies.[11] The 4-
(aminomethyl)benzaldehyde scaffold can be elaborated to design specific inhibitors for
diverse enzyme classes.

o Linker Chemistry: In fields like Proteolysis Targeting Chimeras (PROTACSs) and Antibody-
Drug Conjugates (ADCSs), bifunctional linkers are essential. The aminomethyl and
benzaldehyde moieties provide two distinct chemical handles for conjugation to a targeting
ligand and an effector molecule, respectively.

 Building Block for Lead Optimization: During the drug discovery process, the compound
allows for rapid diversification of a lead molecule. The aldehyde can be used to explore
interactions in one part of a binding pocket, while the amine can be functionalized to probe
another, enabling systematic Structure-Activity Relationship (SAR) studies.

Safety and Handling

As a laboratory chemical, 4-(Aminomethyl)benzaldehyde hydrochloride must be handled
with appropriate precautions.

e Hazard Identification: The compound is classified as harmful if swallowed (Acute Toxicity 4,
Oral), causes skin irritation, and causes serious eye irritation.[2][7][12] It may also cause
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respiratory irritation.[2][7]
Recommended Handling:

Work in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[4][13]

[e]

o

Wear appropriate Personal Protective Equipment (PPE), including safety glasses or
goggles, chemical-resistant gloves, and a lab coat.[13]

o

Avoid generating dust.

[¢]

Wash hands thoroughly after handling.[4]

Storage: Store in a tightly-closed container in a cool, dry, and well-ventilated place away from
incompatible substances like strong oxidizing agents.[4]

Conclusion

4-(Aminomethyl)benzaldehyde hydrochloride is more than a simple chemical reagent; it is a

strategic tool for molecular architects. Its structural elegance, characterized by the orthogonal

reactivity of its aldehyde and protected amine functionalities, provides a reliable and versatile

platform for chemical innovation. For researchers and scientists in drug development, a

thorough understanding of its properties, reactivity, and handling is essential to fully exploit its

potential in creating the next generation of therapeutics and advanced materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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